Cas no 116341-79-8 (1,1,3-triiodooctane)

• Product Name: 1,1,3-triiodooctane
• CAS No: 116341-79-8
• MF: C₈H₁₅I₃
• MW: 491.918119668961
• CID: 2614509
• PubChem ID: 71339046
• Update Time: 2025-04-21

1,1,3-triiodooctane Chemical and Physical Properties

Names and Identifiers

• 1,1,3-triiodooctane
• DTXSID30766541
• 116341-79-8

• Inchi： 1S/C8H15I3/c1-2-3-4-5-7(9)6-8(10)11/h7-8H,2-6H2,1H3
• InChI Key： MIUWTLNRFCCCIH-UHFFFAOYSA-N
• SMILES： IC(CC(I)I)CCCCC

Computed Properties

• Exact Mass: 491.8308Da
• Monoisotopic Mass: 491.8308Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų